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Compound of Interest

Compound Name: ((Difluoromethyl)sulfonyl)benzene

Cat. No.: B045312

An In-depth Technical Guide to the Physical Properties of ((Difluoromethyl)sulfonyl)benzene

Introduction

((Difluoromethyl)sulfonyl)benzene, also known as Difluoromethyl Phenyl Sulfone, is a
significant organofluorine compound with the chemical formula C7HeF202S and CAS Number
1535-65-5.[1][2][3] This compound has garnered considerable attention within the scientific
community, particularly in the fields of medicinal chemistry and materials science. Its utility
stems from the unique electronic properties conferred by the difluoromethyl group, making it a
valuable reagent for introducing the difluoromethyl moiety into other molecules—a common
strategy in drug design to enhance metabolic stability, lipophilicity, and bioavailability.[4] This
guide provides a comprehensive overview of the core physical properties of
((difluoromethyl)sulfonyl)benzene, offering field-proven insights and detailed experimental
protocols for their determination, tailored for researchers, scientists, and drug development
professionals.

Core Physical Properties: A Quantitative Overview

The physical characteristics of a compound are fundamental to its handling, purification, and
application in synthetic protocols. For ((difluoromethyl)sulfonyl)benzene, these properties
dictate its behavior in various solvents and reaction conditions.
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Property Value Source(s)
Molecular Weight 192.18 g/mol [11[3]
Colorless to pale yellow liquid
Appearance ) [2][5]
or solid
Melting Point 24-25 °C [11[3]

N ) 289.547 °C at 760 mmHg;
Boiling Point [1][3]
115-120 °C at 7 Torr

Density 1.348 g/cm3 [1][3]
Refractive Index 1.5000 [11[3]
Flash Point 128 °C (262.4 °F) [1][5]

Soluble in water and
Solubility chloroform; Slightly soluble in [1][3]

methanol.

Store under inert gas (Nitrogen
Storage [1][3][5]
or Argon) at 2-8 °C.

Expert Analysis of Physical Properties

The quantitative data presented above provides a snapshot of the compound's physical nature.
A deeper understanding of these properties is crucial for its effective application.

» Melting and Boiling Points: The melting point of 24-25 °C indicates that
((difluoromethyl)sulfonyl)benzene can exist as either a low-melting solid or a liquid at
ambient laboratory temperatures.[1][3] This necessitates careful handling and storage. The
high boiling point at atmospheric pressure suggests that it has low volatility, which is
advantageous for reactions conducted at elevated temperatures.[1] However, for purification,
vacuum distillation is preferable to prevent potential thermal decomposition.

 Solubility Profile: The reported solubility in both polar (water, methanol) and non-polar
(chloroform) solvents is noteworthy.[1][3] The polar sulfonyl group (SO2) contributes to its
miscibility with polar solvents, while the phenyl ring provides non-polar character, allowing for
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dissolution in solvents like chloroform. This versatile solubility is a key attribute for its use in a
wide range of reaction media. The principle of "like dissolves like" is a guiding factor here;
the molecule possesses both polar and non-polar regions, enabling this broad solubility.[6]

e Density and Refractive Index: With a density of 1.348 g/cms, it is denser than water.[1] This is
an important consideration for aqueous workups, as it will form the lower layer. The refractive
index is a useful parameter for quick purity checks of liquid samples.

Experimental Protocols for Property Determination

The following protocols are self-validating systems for the accurate determination of the key
physical properties of ((difluoromethyl)sulfonyl)benzene.

Melting Point Determination

The melting point is a critical indicator of purity.[7] Pure crystalline compounds exhibit a sharp
melting range of 0.5-1.0°C, whereas impurities typically depress the melting point and broaden
the range.[7]

Methodology: Thiele Tube Method

o Sample Preparation: Finely powder a small amount of solid
((difluoromethyl)sulfonyl)benzene.[7] Pack the powder into a capillary tube to a height of
1-2 mm by tapping the sealed end on a hard surface.[8][9]

o Apparatus Setup: Attach the capillary tube to a calibrated thermometer using a rubber band,
ensuring the sample is level with the thermometer bulb.[7]

e Heating: Suspend the thermometer and capillary tube in a Thiele tube containing a high-
boiling point liquid like mineral oil.[7]

o Observation: Gently heat the side arm of the Thiele tube with a Bunsen burner to ensure
uniform heating via convection.[7] The heating rate should be slow, approximately 1-2°C per
minute, as the temperature approaches the expected melting point.[7]

o Data Recording: Record the temperature at which the first drop of liquid appears (T1) and
the temperature at which the entire sample becomes a clear liquid (T2). The melting point
range is T1-T2.[10]
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Caption: Workflow for Melting Point Determination.

Boiling Point Determination

Due to the high boiling point, the Thiele tube method is also suitable for determining the boiling
point of small quantities.[11]

Methodology: Capillary Inversion Method

Sample Preparation: Fill a small test tube or fusion tube with 0.5-1 mL of liquid
((difluoromethyl)sulfonyl)benzene.

Capillary Insertion: Place a melting point capillary tube, sealed at one end, into the liquid with
the open end down.[12]

Apparatus Setup: Attach the tube to a thermometer and suspend it in a Thiele tube as
described for melting point determination.

Heating: Heat the Thiele tube's side arm. As the temperature rises, air trapped in the
capillary tube will be expelled.

Observation: Continue heating until a rapid and continuous stream of bubbles emerges from
the capillary tube. At this point, remove the heat.

Data Recording: The liquid will begin to cool. The boiling point is the temperature at which
the bubble stream stops and the liquid is drawn back into the capillary tube.[11][12] This is
the point where the external pressure equals the vapor pressure of the liquid.[12]

Prepare Sample Setup Apparatus Heat Sample Cool and Observe Record Temperature
(Liquid in Tube with Inverted Capillary) (Attach to Thermometer in Thiele Tube) (Until a rapid stream of bubbles emerges) (Liquid enters capillary) (Boiling Point)
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Caption: Workflow for Boiling Point Determination.

Solubility Determination

A gualitative assessment of solubility is often the first step in designing a reaction or purification
protocol.

Methodology: Small-Scale Test Tube Method

« Initial Test: Place approximately 10-20 mg of ((difluoromethyl)sulfonyl)benzene into a
small test tube.

e Solvent Addition: Add the chosen solvent (e.g., water, methanol, chloroform) dropwise, up to
about 1 mL.[13]

o Observation: After each addition, vigorously shake the tube and observe if the compound
dissolves completely.[13]

 Classification:
o Soluble: If the compound dissolves completely.
o Slightly Soluble: If a portion of the compound dissolves.
o Insoluble: If the compound does not visibly dissolve.

o Acid/Base Test (if applicable): For compounds with unknown properties, subsequent tests in
5% HCI and 5% NaOH can indicate the presence of basic or acidic functional groups,
respectively.[14]
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Caption: Logical workflow for qualitative solubility testing.
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Spectroscopic and Spectrometric Characterization

While physical properties define the bulk behavior of a compound, spectroscopic techniques
provide insight into its molecular structure, which is the ultimate determinant of these
properties.

Analytical Workflow

A combination of techniques is essential for unambiguous structure elucidation and purity
confirmation.[15]

((Difluoromethyl)sulfonyl)benzene Sample
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.lookchem.com/casno1535-65-5.html
https://cymitquimica.com/cas/1535-65-5/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB72485024.htm
https://pubs.rsc.org/en/content/articlelanding/2021/ob/d1ob01215k/unauth
https://pubs.rsc.org/en/content/articlelanding/2021/ob/d1ob01215k/unauth
https://pubs.rsc.org/en/content/articlelanding/2021/ob/d1ob01215k/unauth
http://aspirasci.com/phenyl-difluoromethylsulfone-98
https://www.youtube.com/watch?v=XSAIBQ9XbVQ
https://www.vedantu.com/chemistry/determination-of-melting-point-of-an-organic-compound
https://uomustansiriyah.edu.iq/media/lectures/6/6_2021_09_19!08_57_34_PM.pdf
https://byjus.com/chemistry/determination-of-melting-point-of-an-organic-compound/
https://www.pennwest.edu/_resources/docs/community/science-in-motion/determination-melting-point.pdf
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
http://vijaynazare.weebly.com/uploads/1/1/2/4/11245229/melting_boiling.pdf
https://www.researchgate.net/post/How_to_determine_the_solubility_of_a_substance_in_an_organic_solvent
https://www.scribd.com/doc/45009542/Procedure-for-Determining-Solubility-of-Organic-Compounds
https://pmc.ncbi.nlm.nih.gov/articles/PMC3015162/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3015162/
https://www.benchchem.com/product/b045312#physical-properties-of-difluoromethyl-sulfonyl-benzene
https://www.benchchem.com/product/b045312#physical-properties-of-difluoromethyl-sulfonyl-benzene
https://www.benchchem.com/product/b045312#physical-properties-of-difluoromethyl-sulfonyl-benzene
https://www.benchchem.com/product/b045312#physical-properties-of-difluoromethyl-sulfonyl-benzene
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b045312?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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